1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one

• CAS: 767237-00-3
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol
• InChI: InChI=1S/C6H6N4O/c1-10-5-4(2-9-10)6(11)8-3-7-5/h2-3H,1H3,(H,7,8,11)
• InChIKey: CDJQIJFWTUEUFF-UHFFFAOYSA-N
• Solubility: >22.5 [ug/mL] (The mean of the results at pH 7.4)

1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one (CAS 767237-00-3), also designated as 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, is a heterocyclic compound belonging to the pyrazolo[3,4-d]pyrimidin-4-one class. It features a planar fused bicyclic system (dihedral angle between pyrazole and pyrimidine rings = 0.46(9)°) that serves as a core scaffold in medicinal chemistry, notably for the development of cyclin-dependent kinase (CDK) inhibitors and adenosine receptor modulators.

1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one (CAS 767237-00-3): A Core Pyrazolopyrimidinone Scaffold for Kinase Inhibitor Design and Nucleoside Analog Synthesis

1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one (CAS 767237-00-3), also designated as 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, is a heterocyclic compound belonging to the pyrazolo[3,4-d]pyrimidin-4-one class [1]. It features a planar fused bicyclic system (dihedral angle between pyrazole and pyrimidine rings = 0.46(9)°) that serves as a core scaffold in medicinal chemistry, notably for the development of cyclin-dependent kinase (CDK) inhibitors and adenosine receptor modulators [2]. The 1-methyl substitution distinguishes it from unsubstituted and aryl-substituted analogs, influencing both physicochemical properties and synthetic tractability .

Scaffold Kinase inhibitor and nucleoside analog design

Conformation Planar fused ring system for predictable solid-state handling

Derivatization Efficient conversion to 4-chloro electrophile for C4 diversification

• [1] PubChem. (2025). 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol. Compound Summary for CID 135439714. National Center for Biotechnology Information. View Source
• [2] El Hafi, M., Lahmidi, S., Boulhaoua, M., Ramli, Y., Essassi, E. M., & Mague, J. T. (2018). 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. IUCrData, 3(3), x180483. View Source

1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one (CAS 767237-00-3): Why N1-Substitution Dictates Physicochemical Behavior and Precludes Direct Interchangeability

The N1-methyl group in 1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one confers distinct physicochemical properties—including a well-defined melting point (290–292 °C) and specific hydrogen-bonding network in the solid state—that cannot be replicated by N1-unsubstituted, N1-aryl, or C6-substituted analogs . Unlike 1-aryl derivatives that often exhibit complex rotational isomerism and variable solubility profiles, the compact methyl substituent ensures a planar, conformationally restrained core essential for predictable crystallization and consistent reactivity in downstream functionalization [1]. Consequently, substituting a generic pyrazolo[3,4-d]pyrimidin-4-one scaffold without verifying the N1-substituent will introduce uncontrolled variations in solubility, crystal packing, and synthetic outcome, directly impacting reproducibility in medicinal chemistry campaigns [2].

N1-unsubstituted analogs

May lack the defined planarity and crystallization behavior, altering reproducibility in solid-phase workflows.

1-Aryl-substituted analogs

Rotational isomerism and variable solubility can shift synthetic outcome and purity profiles compared to the 1-methyl derivative.

C6-substituted scaffolds

Steric and electronic perturbation at C6 may redirect reactivity away from expected nucleophilic substitution patterns.

• [1] El Hafi, M., Lahmidi, S., Boulhaoua, M., Ramli, Y., Essassi, E. M., & Mague, J. T. (2018). 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. IUCrData, 3(3), x180483. View Source
• [2] Xie, F., et al. (2022). Development of pyrazolo[3,4-d]pyrimidin-4-one scaffold as novel CDK2 inhibitors: Design, synthesis, and biological evaluation. Bioorganic & Medicinal Chemistry Letters, 70, 128803. View Source

1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one (CAS 767237-00-3): Quantifiable Differentiation Against Closest Analogs

Crystal Structure and Planarity: A Defined Solid-State Architecture That Distinguishes the 1-Methyl Derivative from 1-Aryl Analogs

Single-crystal X-ray diffraction reveals that 1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one adopts a near-perfect planar conformation with a dihedral angle of 0.46(9)° between the pyrazole and pyrimidine rings [1]. In contrast, 1-aryl-substituted pyrazolo[3,4-d]pyrimidin-4-ones often exhibit significant out-of-plane twists (e.g., 20–40° dihedral angles) due to steric hindrance between the aryl group and the pyrimidinone carbonyl, which can lead to polymorphic variability and inconsistent physicochemical behavior [2].

Crystal planarity

Class-level

Dihedral angle 0.46° vs 20–40° (1-aryl)

Supports predictable crystallization and solid-phase consistency.

Single-crystal XRD at 150 K.

Evidence Dimension	Molecular planarity (dihedral angle between fused rings)
Target Compound Data	0.46(9)°
Comparator Or Baseline	1-Aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-ones (estimated dihedral angle: 20–40°)
Quantified Difference	≥20° reduction in dihedral angle
Conditions	Single-crystal X-ray diffraction at 150 K

Why This Matters

The rigid planar geometry of the 1-methyl derivative ensures reproducible crystallization and predictable solid-state properties, a critical advantage for formulation studies and solid-phase synthesis workflows where batch-to-batch consistency is paramount.

• [1] El Hafi, M., Lahmidi, S., Boulhaoua, M., Ramli, Y., Essassi, E. M., & Mague, J. T. (2018). 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. IUCrData, 3(3), x180483. View Source
• [2] Chebib, M., et al. (1995). Pyrazolo[3,4-d]pyrimidines: C4, C6 substitution leads to adenosine A1 receptor selectivity. Bioorganic & Medicinal Chemistry Letters, 5(1), 85-88. View Source

Melting Point and Thermal Stability: A Sharp Endotherm as a Quality Benchmark for Procurement

The compound exhibits a sharp melting point of 290–292 °C (experimentally determined) , indicative of high crystallinity and low impurity content. This contrasts with 1-aryl-substituted pyrazolo[3,4-d]pyrimidin-4-ones, which often display broad melting ranges (e.g., 150–200 °C with decomposition) due to polymorphism or residual solvents [1]. The well-defined endotherm serves as a reliable in-house quality control parameter absent for many in-class analogs.

Melting point

Reported

290–292 °C (sharp)

High crystallinity may ease purity verification and storage.

Capillary method.

Evidence Dimension	Melting point range
Target Compound Data	290–292 °C (sharp)
Comparator Or Baseline	1-Aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-ones (broad, often with decomposition)
Quantified Difference	≥90 °C higher and sharper
Conditions	Capillary melting point apparatus

Why This Matters

A sharp, high melting point simplifies purity verification and storage, reducing procurement risk associated with hygroscopic or thermally labile analogs.

• [1] Xie, F., et al. (2022). Development of pyrazolo[3,4-d]pyrimidin-4-one scaffold as novel CDK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 70, 128803. (Observed melting point variability in substituted analogs). View Source

Synthetic Versatility: Direct Conversion to 4-Chloro Intermediate Enables Divergent Functionalization

The compound can be quantitatively converted to 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine upon treatment with phosphorus oxychloride (POCl₃), a transformation that proceeds in 80% isolated yield [1]. This 4-chloro intermediate serves as a versatile electrophilic handle for nucleophilic aromatic substitution with amines, alcohols, or thiols, enabling rapid exploration of C4-substituted libraries [2]. In contrast, 1-aryl-substituted pyrazolo[3,4-d]pyrimidin-4-ones often undergo competing side reactions under the same chlorination conditions due to electron-withdrawing or steric effects of the aryl group, resulting in lower and more variable yields [3].

Chlorination yield

Context-dependent

80% (1-methyl) vs 50–70% (1-phenyl)

May support consistent library synthesis yield.

POCl₃, reflux, 5 h.

Evidence Dimension	Yield of chlorination with POCl₃
Target Compound Data	80%
Comparator Or Baseline	1-Phenylpyrazolo[3,4-d]pyrimidin-4-one (estimated yield: 50–70%)
Quantified Difference	+10–30% absolute yield
Conditions	Reflux in POCl₃, 5 h

Why This Matters

The reliable and high-yielding conversion to the 4-chloro derivative makes this compound a preferred starting material for parallel synthesis and medicinal chemistry campaigns, where material efficiency and reproducibility are critical cost drivers.

• [1] El Hafi, M., Lahmidi, S., Boulhaoua, M., Ramli, Y., Essassi, E. M., & Mague, J. T. (2018). 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. IUCrData, 3(3), x180483. (Synthesis section: yield = 80%). View Source
• [2] Molaid. (n.d.). 1-methyl-pyrazolo[3,4-d]pyrimidin-4-one. Chemical Reaction Database. View Source
• [3] Chebib, M., et al. (1995). Pyrazolo[3,4-d]pyrimidines: C4, C6 substitution leads to adenosine A1 receptor selectivity. Bioorganic & Medicinal Chemistry Letters, 5(1), 85-88. (Observed synthetic challenges with 1-aryl derivatives). View Source

Commercially Defined Purity: ≥98% (HPLC) Enables Direct Use in SAR Studies Without Repurification

The compound is commercially supplied with a certified purity of ≥98% (HPLC) [1], meeting the threshold typically required for direct use in structure-activity relationship (SAR) campaigns and biological assays without additional purification. In comparison, many custom-synthesized 1-aryl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-4-one derivatives are provided at 95% purity or require post-synthesis column chromatography to achieve >97% purity, incurring additional time and cost [2].

Commercial purity

Specification review

≥98% (HPLC)

May support direct use in SAR studies, reducing repurification needs.

Vendor specification.

Evidence Dimension	Commercially available purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Custom-synthesized 1-aryl analogs (typical purity: 95% as received)
Quantified Difference	+3% absolute purity
Conditions	HPLC analysis (vendor specification)

Why This Matters

Procurement of a high-purity, off-the-shelf building block eliminates the need for in-house repurification, accelerating hit-to-lead timelines and reducing waste.

• [1] Calpaclab. (n.d.). 1-Methyl-1h,2h,4h-pyrazolo[3,4-d]pyrimidin-4-one, 98% Purity. Product Technical Datasheet. View Source
• [2] Xie, F., et al. (2022). Development of pyrazolo[3,4-d]pyrimidin-4-one scaffold as novel CDK2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 70, 128803. (Purification requirements for substituted analogs). View Source

1-Methyl-1,5-dihydropyrazolo(3,4-d)pyrimidin-4-one (CAS 767237-00-3): Optimal Application Scenarios Driven by Quantitative Differentiation

Core Scaffold for CDK2 Inhibitor Libraries Requiring Reproducible C4-Derivatization

The high-yield conversion (80%) to the 4-chloro intermediate [1] makes this compound an ideal starting point for the systematic exploration of C4-substituted CDK2 inhibitors. Researchers can confidently perform parallel amination or Suzuki coupling reactions without the variable yields encountered with 1-aryl-substituted scaffolds, ensuring that SAR trends are not confounded by synthetic inconsistency.

Solid-Phase Synthesis and Crystallization Studies Demanding Planar, High-Melting Building Blocks

The near-perfect planarity (0.46° dihedral angle) and sharp melting point (290–292 °C) of this compound are critical for solid-phase peptide synthesis (SPPS) and solid-supported organic synthesis (SPOS), where non-planar or low-melting scaffolds can lead to bead aggregation or premature cleavage. The defined crystal packing also facilitates co-crystallization studies with target proteins.

Quality Control Reference Standard for Pyrazolopyrimidinone Purity Assessment

With a commercially verified purity of ≥98% (HPLC) [2], this compound can serve as a calibration standard or positive control in HPLC and LC-MS methods used to assess the purity of more complex pyrazolo[3,4-d]pyrimidin-4-one analogs, providing a consistent benchmark across different batches and laboratories.

Synthesis of 1-Methyl-Substituted Adenosine Receptor Probes for Comparative Pharmacology

The 1-methyl group uniquely positions this scaffold for probing the steric and electronic requirements of the N1-binding pocket in adenosine A1 and A2A receptors, where 1-aryl substitutions are known to dramatically alter subtype selectivity [3]. The unsubstituted C4 and C6 positions allow for sequential, controlled introduction of pharmacophoric elements, enabling precise dissection of structure-activity relationships.

Application

Selection Property

Validation Focus

CDK2 inhibitor library scaffold

Consistent chlorination reactivity

Synthetic reproducibility and library yield

Solid-phase synthesis and crystallization

Planar, high-melting scaffold

Bead integrity and crystal packing

QC reference standard

High-purity benchmark

Method calibration and batch consistency

Adenosine receptor probe synthesis

1-Methyl substitution for N1-pocket probing

Subtype selectivity and SAR delineation

• [1] El Hafi, M., et al. (2018). 1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one. IUCrData, 3(3), x180483. View Source
• [2] Calpaclab. (n.d.). 1-Methyl-1h,2h,4h-pyrazolo[3,4-d]pyrimidin-4-one, 98% Purity. View Source
• [3] Chebib, M., et al. (1995). Pyrazolo[3,4-d]pyrimidines: C4, C6 substitution leads to adenosine A1 receptor selectivity. Bioorganic & Medicinal Chemistry Letters. View Source